Cas no 2411227-25-1 (N-{2-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide)

• Product Name: N-{2-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide
• CAS No: 2411227-25-1
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5416116
• PubChem ID: 154803205
• Update Time: 2025-10-16

N-{2-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2930877330
• EN300-26613388
• 2411227-25-1
• N-{2-[({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)carbamoyl]ethyl}prop-2-enamide
• N-{2-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide

• Inchi： 1S/C13H17N3O2S/c1-2-11(17)14-7-6-12(18)15-8-13-16-9-4-3-5-10(9)19-13/h2H,1,3-8H2,(H,14,17)(H,15,18)
• InChI Key： LTNIADLEBZIQIJ-UHFFFAOYSA-N
• SMILES： S1C(CNC(CCNC(C=C)=O)=O)=NC2=C1CCC2

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.3Ų

Additional information on N-{2-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide

N-{2-({4H,5H,6H-Cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide: A Comprehensive Overview

CAS No. 2411227-25-1 corresponds to the compound N-{2-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide, a complex organic molecule with potential applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopentadithiazole ring system and an amide functional group. The presence of these structural elements suggests that it may exhibit interesting chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the cyclopentadithiazole moiety is known for its ability to participate in various types of chemical reactions, including nucleophilic additions and cyclizations. This makes it a valuable building block in organic synthesis. Furthermore, the amide group in this compound can act as a hydrogen bond donor or acceptor, potentially influencing its solubility and interactions with other molecules.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The combination of the cyclopentadithiazole ring and the amide group may allow for the creation of molecules with enhanced bioavailability and targeting capabilities. Additionally, this compound has shown promise in preliminary studies as a precursor for the synthesis of more complex structures with potential applications in imaging agents or sensors.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopentadithiazole ring through cyclization reactions and subsequent functionalization to introduce the amide group. Researchers have explored various methodologies to optimize these steps, including the use of transition metal catalysts and microwave-assisted synthesis techniques.

The structural versatility of this compound also makes it an attractive candidate for studying chemical reactivity under different conditions. For example, its ability to undergo nucleophilic substitution or elimination reactions could be harnessed in the development of new synthetic pathways for other complex molecules. Moreover, computational studies have provided insights into its electronic structure and reactivity patterns, further enhancing our understanding of its potential applications.

In conclusion, CAS No. 2411227-25-1, or N-{2-({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)carbamoylethyl}prop-2-enamide, represents a significant advancement in organic chemistry due to its unique structure and diverse potential applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.